Cas no 1396762-41-6 (1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride)

• Product Name: 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride
• CAS No: 1396762-41-6
• MF: C₈H₉Cl₂F₃N₂
• MW: 261.071670293808
• MDL: MFCD22570331
• CID: 2150338
• Update Time: 2025-05-24

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride
• 1-(3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)ETHANAMINE HCL
• 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride

• MDL： MFCD22570331
• Inchi： 1S/C8H8ClF3N2.ClH/c1-4(13)7-6(9)2-5(3-14-7)8(10,11)12;/h2-4H,13H2,1H3;1H
• InChI Key： CSDAZRHNSLJBCA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 38.9

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride

Comprehensive Overview of 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride (CAS No. 1396762-41-6)

The compound 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride (CAS No. 1396762-41-6) is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a chloro and trifluoromethyl substitution pattern, which enhances its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and its role in developing novel bioactive molecules.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. The presence of the trifluoromethyl group in 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride makes it a valuable intermediate for constructing fluorine-containing pharmaceuticals. This aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. Additionally, the chloro substituent offers further functionalization opportunities, enabling the synthesis of diverse derivatives.

The compound's CAS number 1396762-41-6 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry and crop protection research. Users often inquire about its synthetic routes, physical properties, and applications in heterocyclic chemistry. For instance, questions like "How to synthesize 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride?" or "What are the uses of trifluoromethylpyridine derivatives?" are common in academic and industrial forums. Addressing these queries, this compound is typically prepared via nucleophilic substitution or reductive amination reactions, leveraging its pyridine core as a scaffold.

From an SEO perspective, keywords such as "pyridine-based intermediates," "fluorinated building blocks," and "chloro-trifluoromethyl pyridine synthesis" are highly relevant. These terms capture the compound's utility in high-value chemical synthesis and its alignment with current research trends. Moreover, the rise of AI-driven drug discovery has increased interest in such compounds, as they are often featured in virtual screening libraries and machine learning models for predicting bioactive molecules.

In summary, 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)ethanamine hydrochloride (CAS No. 1396762-41-6) represents a critical chemical intermediate with broad applications in pharmaceutical development and agrochemical innovation. Its structural motifs and functional groups make it a focal point for researchers exploring next-generation therapeutics and sustainable crop solutions. As the scientific community continues to prioritize fluorine chemistry and heterocyclic diversification, this compound is poised to remain a key player in advanced chemical research.